Cas no 2199901-67-0 (2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine)

• Product name: 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine
• CAS No: 2199901-67-0
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5325340

2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine
• 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine

• Inchi： 1S/C11H17N3O/c1-9-12-6-5-11(13-9)15-8-10-4-3-7-14(10)2/h5-6,10H,3-4,7-8H2,1-2H3
• InChI Key： WQUBUWINRGMFEG-UHFFFAOYSA-N
• SMILES： O(C1C=CN=C(C)N=1)CC1CCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 1.5
• Topological Polar Surface Area: 38.2

Additional information on 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine

2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine: A Comprehensive Overview

The compound with CAS No. 2199901-67-0, commonly referred to as 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds with nitrogen atoms at positions 1 and 3. The presence of a methyl group at position 2 and a methoxy group attached to a 1-methylpyrrolidine ring at position 4 introduces unique chemical properties and functional groups that make this compound versatile in its applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the growing demand for sustainable chemical practices.

The structural uniqueness of this compound has led to its exploration in drug discovery programs. Pyrimidine derivatives are known for their potential as kinase inhibitors, and 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine has shown promising activity in preclinical studies targeting specific signaling pathways. For instance, studies published in *Nature Communications* highlight its ability to modulate key enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its ability to form stable coordination complexes makes it a candidate for use in catalysis and sensor technologies. Recent research in *Chemical Science* demonstrates its application as a ligand in metalloporphyrin complexes, which exhibit enhanced catalytic activity in oxidation reactions.

The synthesis of 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of chiral auxiliaries has been explored to achieve high enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role. These advancements underscore the importance of stereocontrol in modern organic synthesis.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) studies have provided insights into its molecular orbitals and interaction patterns, aiding in the design of more efficient synthetic routes and predicting its behavior in different chemical environments.

Despite its promising applications, the development of 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine faces challenges related to scalability and cost-effectiveness. Ongoing research is focused on developing scalable synthesis methods that can meet the demands of large-scale production without compromising on quality or safety standards.

In conclusion, 2-Methyl-4-[(1-methylpyrrolidin-2-yl)methoxy]pyrimidine (CAS No. 2199901670) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile applications, and potential for further innovation make it a subject of continued interest across multiple disciplines. As research progresses, this compound is expected to contribute significantly to advancements in medicine, materials science, and beyond.